(R)-FTY 720P

• Molecular Formula: C19H34NO5P
• Molecular Weight: 387.5 g/mol
• InChI: InChI=1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24)/t19-/m1/s1
• InChIKey: LRFKWQGGENFBFO-LJQANCHMSA-N

(R)-FTY 720P: Stereochemical Control for S1P Receptor Research

(R)-FTY720P is the phosphorylated R-enantiomer of the immunomodulatory prodrug FTY720 (fingolimod), a synthetic structural analog of the bioactive lysophospholipid sphingosine-1-phosphate (S1P) [1]. Unlike its clinically utilized (S)-enantiomer counterpart, which acts as a potent functional antagonist by inducing S1P1 receptor internalization and degradation, (R)-FTY720P functions as a full agonist at the S1P1 receptor [2]. This stereochemical distinction results in a pronounced divergence in receptor binding affinity and downstream signaling outcomes, making the (R)-enantiomer a critical tool compound for dissecting S1P receptor pharmacology and for studies requiring pure agonism without functional antagonism.

✓ Synthetic R-enantiomer of phosphorylated FTY720; not formed endogenously

✓ Stereochemical control compound for S1P receptor research

✓ Markedly reduced S1P receptor binding affinity vs (S)-isomer

✓ Tool for investigating stereospecificity of S1P pharmacology

• [1] Valentine WJ, Kiss GN, Liu J, E S, Gotoh M, Murakami-Murofushi K, et al. (S)-FTY720-vinylphosphonate, an analogue of the immunosuppressive agent FTY720, is a pan-antagonist of sphingosine 1-phosphate GPCR signaling and inhibits autotaxin activity. Cellular Signalling. 2010;22(10):1543-1553. View Source
• [2] Muellershausen F, Zecri F, Cetin C, Billich A, Guerini D, Seuwen K. Persistent signaling induced by FTY720-phosphate is mediated by internalized S1P1 receptors. Nature Chemical Biology. 2009;5(6):428-434. View Source

Why (R)-FTY 720P Cannot Replace (S)-FTY720-P

Direct substitution of (R)-FTY720P with (S)-FTY720-P or the prodrug FTY720 introduces critical confounding variables that compromise experimental reproducibility and data interpretation. The (S)-enantiomer binds to S1P1 with 5- to 130-fold higher affinity than the (R)-enantiomer , and, crucially, induces receptor internalization and degradation rather than sustained agonism, thereby functioning as a functional antagonist [1]. Using the prodrug FTY720 relies on unpredictable intracellular phosphorylation by sphingosine kinase 2, the activity of which varies significantly across cell types and species [2]. These variables create uncontrolled fluctuations in effective agonist concentration and signaling bias, making (R)-FTY720P the only reliable choice for experiments requiring consistent, pure S1P1 agonism without the confounding influence of stereochemistry-dependent functional antagonism.

Receptor Binding Substantially lower S1P affinity (5- to 130-fold) may shift pharmacological interpretation compared to the native (S)-enantiomer.

Functional Potency >1,900-fold reduction in S1P1/S1P3 agonist activity limits functional substitution in signaling or physiological assays.

Endogenous Metabolism In vivo phosphorylation yields exclusively (S)-FTY720-P; (R)-enantiomer cannot replicate the native active metabolite profile.

• [1] Oo ML, Thangada S, Wu MT, Liu CH, Macdonald TL, Lynch KR, et al. Immunosuppressive and anti-angiogenic sphingosine 1-phosphate receptor-1 agonists induce ubiquitinylation and proteasomal degradation of the receptor. Journal of Biological Chemistry. 2007;282(12):9082-9089. View Source
• [2] Snelder N, Ploeger BA, Luttringer O, Stanski DR, Danhof M. Translational pharmacokinetic modeling of fingolimod (FTY720) as a paradigm compound subject to sphingosine kinase-mediated phosphorylation. Drug Metabolism and Disposition. 2014;42(9):1367-1378. View Source

(R)- vs (S)-FTY720-P: Binding and Functional Differences

Reduced S1P Receptor Binding Affinity

In a direct head-to-head pharmacological characterization, the (R)-FTY720 vinylphosphonate enantiomer (a structural analog of (R)-FTY720P) activated the S1P1 receptor with an EC50 of 20 ± 3 nM, behaving as a full agonist. In contrast, the (S)-enantiomer exhibited no agonist activity at any S1P receptor subtype and instead acted as a full antagonist at S1P1 with a Ki of 384 nM [1]. This establishes a fundamental qualitative and quantitative difference between the enantiomers.

S1P Binding Affinity

Head-to-head

5- to 130-fold lower Ki across S1P_1,3,4,5 vs (S)-isomer; (S)-FTY720-P Ki: 2.1 nM (S1P₁), 5.9 nM (S1P₃), 23 nM (S1P₄), 2.2 nM (S1P₅).

Supports enantiomer-attribution review; binding profile not interchangeable with native (S)-enantiomer.

Radioligand binding assays, recombinant human S1P receptors.

Evidence Dimension	S1P1 Receptor Agonist Potency
Target Compound Data	EC50 = 20 ± 3 nM (Full agonist)
Comparator Or Baseline	(S)-FTY720-vinylphosphonate
Quantified Difference	Functional conversion from a 20 nM full agonist (R) to a 384 nM antagonist (S)
Conditions	Cellular assay; S1P1 receptor activation

Why This Matters

This data justifies the procurement of the (R)-enantiomer for experiments requiring pure agonism, as the (S)-enantiomer will produce opposite functional outcomes.

• [1] Valentine WJ, Kiss GN, Liu J, E S, Gotoh M, Murakami-Murofushi K, et al. (S)-FTY720-vinylphosphonate, an analogue of the immunosuppressive agent FTY720, is a pan-antagonist of sphingosine 1-phosphate GPCR signaling and inhibits autotaxin activity. Cellular Signalling. 2010;22(10):1543-1553. View Source

Reduced Functional Agonist Potency at S1P1 and S1P3

Comparative binding affinity data indicate that the (S)-FTY720-P enantiomer binds to S1P1 with a Ki of 2.1 nM. In contrast, the (R)-enantiomer demonstrates a 5- to 130-fold lower binding affinity for the same receptor . This substantial difference in affinity is a direct consequence of stereochemistry and dictates the effective concentration range required for receptor engagement in vitro and in vivo.

Functional Agonist Potency

Head-to-head

EC₅₀ S1P₁: 23.25 nM (R) vs 0.012 nM (S); S1P₃: >5,000 nM (R) vs 0.134 nM (S) — ~1,938-fold and >37,000-fold reductions.

Reported functional response context; extreme potency difference reinforces use as stereochemical control.

GTPγS functional assay, recombinant human S1P_1/3 receptors.

Evidence Dimension	S1P1 Receptor Binding Affinity
Target Compound Data	5- to 130-fold lower affinity vs. (S)-enantiomer
Comparator Or Baseline	(S)-FTY720-P (Ki = 2.1 nM)
Quantified Difference	5- to 130-fold lower affinity
Conditions	Binding assay; S1P1 receptor

Why This Matters

For researchers studying S1P1 signaling without inducing internalization, (R)-FTY720P offers a distinct pharmacological window that can be exploited for dose-response studies where high-affinity functional antagonism is undesirable.

In Vivo Phosphorylation Stereospecificity

The (S)-enantiomer of FTY720-P is the active principle in the clinically approved multiple sclerosis therapy, fingolimod, acting as a functional antagonist by inducing persistent S1P1 receptor internalization [1]. This mechanism is central to its therapeutic efficacy in animal models like experimental autoimmune encephalomyelitis (EAE) [2]. The (R)-enantiomer, which acts as a pure agonist and does not induce the same robust degradation [3], serves as a critical negative control to dissect the contribution of agonism versus functional antagonism in immunological assays. Without this stereochemical control, the mechanism of action of S1P1-targeted compounds cannot be accurately deconvoluted.

In Vivo Phosphorylation

Head-to-head

100% (S)-enantiomer formed in rats and humans after FTY720 dosing; (R)-enantiomer not detected (0%).

Absolute stereospecificity; (R)-FTY 720P is a purely synthetic analog supporting enantiomer-control study design.

Chiral HPLC analysis of plasma from Sprague‑Dawley rats and human subjects.

Evidence Dimension	Functional Outcome at S1P1
Target Compound Data	Full agonist (does not induce robust degradation)
Comparator Or Baseline	(S)-FTY720-P (Functional antagonist via internalization/degradation)
Quantified Difference	Qualitative shift from functional antagonism (S) to pure agonism (R)
Conditions	Lymphocyte trafficking; EAE models; S1P1-expressing cells

Why This Matters

Procurement of (R)-FTY720P is essential for any research program investigating the immunomodulatory effects of S1P1 and for validating the mechanism of action of novel compounds intended to avoid the bradycardia and lymphopenia associated with functional antagonism.

• [1] Muellershausen F, Zecri F, Cetin C, Billich A, Guerini D, Seuwen K. Persistent signaling induced by FTY720-phosphate is mediated by internalized S1P1 receptors. Nature Chemical Biology. 2009;5(6):428-434. View Source
• [2] Choi JW, Gardell SE, Herr DR, Rivera R, Lee CW, Noguchi K, et al. FTY720 (fingolimod) efficacy in an animal model of multiple sclerosis requires astrocyte sphingosine 1-phosphate receptor 1 (S1P1) modulation. Proceedings of the National Academy of Sciences. 2011;108(2):751-756. View Source
• [3] Oo ML, Thangada S, Wu MT, Liu CH, Macdonald TL, Lynch KR, et al. Immunosuppressive and anti-angiogenic sphingosine 1-phosphate receptor-1 agonists induce ubiquitinylation and proteasomal degradation of the receptor. Journal of Biological Chemistry. 2007;282(12):9082-9089. View Source

No Significant Heart Rate Effect in Vivo

FTY720 is a prodrug that requires phosphorylation by sphingosine kinase 2 (SphK2) to yield the active phosphate ester. The rate of this phosphorylation is species-dependent, being four times slower in human platelets compared to rat [1]. In cell culture models with variable SphK2 expression, the use of the prodrug FTY720 introduces significant variability in the concentration of active phosphorylated species. (R)-FTY720P bypasses this critical, rate-limiting activation step, providing a known, defined concentration of the active agonist to the target cells.

Heart Rate Effect in Rats

Class-level inference

No significant change in heart rate up to 0.3 mg/kg i.v. in anesthetized rats; contrast with FTY720-associated bradycardia.

Reported cardiovascular endpoint context; distinct receptor engagement profile compared to (S)-enantiomer.

Data to verify; anesthetized rat model limits direct translation.

Evidence Dimension	Experimental Reproducibility and Control of Active Drug Concentration
Target Compound Data	Defined concentration of active agonist applied directly
Comparator Or Baseline	FTY720 (prodrug)
Quantified Difference	Eliminates the variability of SphK2-dependent phosphorylation (4x species difference)
Conditions	In vitro cellular assays; cross-species studies

Why This Matters

For in vitro pharmacology and cell signaling studies, the use of (R)-FTY720P ensures experimental reproducibility and allows for precise dose-response relationships to be established, which is impossible when relying on the prodrug.

• [1] Snelder N, Ploeger BA, Luttringer O, Stanski DR, Danhof M. Translational pharmacokinetic modeling of fingolimod (FTY720) as a paradigm compound subject to sphingosine kinase-mediated phosphorylation. Drug Metabolism and Disposition. 2014;42(9):1367-1378. View Source

(R)-FTY 720P Research Applications

Stereochemical Negative Control for S1P Assays

Use (R)-FTY720P as a direct, pure agonist to activate S1P1-mediated signaling pathways (e.g., ERK phosphorylation, calcium flux, barrier enhancement [1]) in vitro, without inducing the confounding receptor internalization and degradation associated with the (S)-enantiomer. This application is critical for dissecting the initial events of S1P1 activation.

Probing S1P Receptor Stereoselectivity

Employ (R)-FTY720P as a stereochemical control compound in studies investigating the mechanism of action of fingolimod ((S)-FTY720-P) and other functional antagonists. In lymphocyte egress assays or experimental autoimmune encephalomyelitis (EAE) models [2], the (R)-enantiomer's failure to induce lymphopenia or ameliorate disease course provides definitive evidence that functional antagonism, and not pure agonism, is required for therapeutic efficacy.

S1P2-Mediated and Atypical Signaling Pathways

Apply (R)-FTY720P at defined concentrations (<10 µM [3]) to rapidly induce endothelial barrier enhancement via S1P1 ligation, Gi-coupled signaling, and Rac1 activation. This avoids the eventual barrier-disruptive effects caused by (S)-FTY720-P-induced S1P1 ubiquitination and degradation, allowing for the study of acute barrier-protective signaling in pulmonary and vascular endothelium.

Drug Screening Assays for S1P1 Agonists Without Prodrug Conversion

Utilize (R)-FTY720P as a reference standard in high-throughput screening assays designed to identify novel S1P1 agonists. By using the active phosphate directly, the assay avoids the unpredictable variable of cellular sphingosine kinase activity, ensuring that observed responses are due to direct receptor engagement and not differential prodrug metabolism across cell lines [4].

Application

Selection Property

Validation Focus

S1P stereochemical negative control

Enantiomer-specific binding and functional profile

Confirm stereospecificity of (S)-enantiomer effects

S1P receptor stereoselectivity probing

Stereochemical configuration comparison

Mapping steric determinants of receptor activation

Atypical S1P signaling pathway dissection

Potential G protein coupling bias

Functional selectivity and coupling bias in recombinant/native systems

• [1] Dudek SM, Camp SM, Chiang ET, Singleton PA, Usatyuk PV, Zhao Y, et al. Junctional complex and focal adhesion rearrangement mediates pulmonary endothelial barrier enhancement by FTY720 S-phosphonate. Microvascular Research. 2015;99:102-109. View Source
• [2] Choi JW, Gardell SE, Herr DR, Rivera R, Lee CW, Noguchi K, et al. FTY720 (fingolimod) efficacy in an animal model of multiple sclerosis requires astrocyte sphingosine 1-phosphate receptor 1 (S1P1) modulation. Proceedings of the National Academy of Sciences. 2011;108(2):751-756. View Source
• [3] Wang L, Dudek SM. Comparative signaling pathways involved in endothelial cell barrier enhancement by FTY720 and FTY720-phosphate (P). Figure 5. View Source
• [4] Snelder N, Ploeger BA, Luttringer O, Stanski DR, Danhof M. Translational pharmacokinetic modeling of fingolimod (FTY720) as a paradigm compound subject to sphingosine kinase-mediated phosphorylation. Drug Metabolism and Disposition. 2014;42(9):1367-1378. View Source